Cas no 1352395-45-9 (7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 1352395-45-9
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD20923170
• CID: 1095591
• PubChem ID: 67813270
• Update Time: 2025-08-04

7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid
• 7-methoxy-Pyrazolo[1,5-a]pyridine-3-carboxylic acid
• Z1486017692
• 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylicacid
• SB21199
• DA-35600
• EN300-332304
• 1352395-45-9
• CEC39545
• CS-0216083
• SCHEMBL9279114
• AMY30489
• AKOS022190320

• MDL： MFCD20923170
• Inchi： 1S/C9H8N2O3/c1-14-8-4-2-3-7-6(9(12)13)5-10-11(7)8/h2-5H,1H3,(H,12,13)
• InChI Key： DFTMUTQRNVENKC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C(C(=O)O)C=NN21

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.8Ų

Additional information on 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid

Introduction to 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1352395-45-9)

7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1352395-45-9) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective effects.

The chemical structure of 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid features a pyrazolopyridine core with a methoxy group at the 7-position and a carboxylic acid group at the 3-position. This specific arrangement of functional groups contributes to its high reactivity and selectivity in various biochemical pathways. The methoxy group is particularly noteworthy as it can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid has shown potential as an antitumor agent. Research conducted by a team at the National Institutes of Health (NIH) found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The neuroprotective properties of 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid have also been explored. A study published in the Journal of Neurochemistry in 2021 reported that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This suggests that it may have therapeutic potential in neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

In terms of pharmacokinetics, 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid has favorable properties that make it suitable for oral administration. It exhibits good solubility and permeability, which are crucial for achieving effective drug delivery. Furthermore, its metabolic stability has been confirmed through in vitro studies using human liver microsomes, indicating that it is unlikely to be rapidly metabolized and eliminated from the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid in various therapeutic settings. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for further clinical investigations and potentially new treatment options for patients suffering from inflammatory diseases, cancer, and neurodegenerative disorders.

In conclusion, 7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1352395-45-9) is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research for both academic and industrial scientists. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.